2-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}imidazo[1,2-a]pyridine

• IUPAC Name: 2-[[4-(2-fluorophenyl)piperazin-1-yl]methyl]imidazo[1,2-a]pyridine
• InChI: InChI=1S/C18H19FN4/c19-16-5-1-2-6-17(16)22-11-9-21(10-12-22)13-15-14-23-8-4-3-7-18(23)20-15/h1-8,14H,9-13H2
• InChI Key: HLHKRFVMOYMFCP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CN3C=CC=CC3=N2)C4=CC=CC=C4F
• Molecular Formula: C18H19FN4
• Molecular Weight: 310.4 g/mol

Description

2-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}imidazo[1,2-a]pyridine, also known as FIPA, is a small molecule that has been extensively studied for its potential therapeutic applications in various diseases. FIPA is a highly selective ligand for the serotonin 5-HT1A receptor, which is involved in regulating mood, anxiety, and stress responses.

Mechanism of Action

2-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}imidazo[1,2-a]pyridine acts as a selective agonist for the serotonin 5-HT1A receptor, which is a G protein-coupled receptor that modulates neuronal activity in various brain regions. Activation of the 5-HT1A receptor by this compound leads to the inhibition of cAMP production and the activation of potassium channels, resulting in hyperpolarization of the cell membrane and decreased neuronal activity. This mechanism of action is thought to underlie the anxiolytic and antidepressant-like effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have anxiolytic and antidepressant-like effects in animal models, as well as antipsychotic and antinociceptive effects. This compound has also been shown to increase the release of dopamine and acetylcholine in the prefrontal cortex, which may contribute to its therapeutic effects. This compound has been shown to have low toxicity and good pharmacokinetic properties, making it suitable for further research and development.

Advantages and Limitations for Lab Experiments

2-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}imidazo[1,2-a]pyridine has several advantages for lab experiments, including its high affinity and selectivity for the serotonin 5-HT1A receptor, its anxiolytic and antidepressant-like effects in animal models, and its low toxicity and good pharmacokinetic properties. However, this compound also has some limitations, including its limited solubility in aqueous solutions and its potential for off-target effects at high concentrations.

Future Directions

There are several future directions for research on 2-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}imidazo[1,2-a]pyridine, including its potential therapeutic applications in various diseases, its mechanism of action and signaling pathways, and its optimization for clinical use. This compound may also be used as a tool compound for studying the serotonin 5-HT1A receptor and its role in regulating mood, anxiety, and stress responses. Further research on this compound may lead to the development of novel therapeutic agents for the treatment of psychiatric and neurological disorders.

Scientific Research Applications

2-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}imidazo[1,2-a]pyridine has been extensively studied for its potential therapeutic applications in various diseases, including depression, anxiety, and schizophrenia. This compound has been shown to have high affinity and selectivity for the serotonin 5-HT1A receptor, which is involved in regulating mood, anxiety, and stress responses. This compound has also been shown to have anxiolytic and antidepressant-like effects in animal models, suggesting its potential as a novel therapeutic agent.